Cas no 2770359-56-1 (5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride)

• Product Name: 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride
• CAS No: 2770359-56-1
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 5987268
• PubChem ID: 165478769
• Update Time: 2025-07-18

5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride
• 2770359-56-1
• EN300-37402604

• Inchi： 1S/C9H15N3.ClH/c1-12-8(6-9(10)11-12)7-4-2-3-5-7;/h6-7H,2-5H2,1H3,(H2,10,11);1H
• InChI Key： NVBGBXHRBYOQSZ-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(=CC(N)=N1)C1CCCC1

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride

Comprehensive Overview of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride (CAS No. 2770359-56-1)

The compound 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride (CAS No. 2770359-56-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopentyl group and a pyrazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in medicinal chemistry. The 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride stands out for its stability and solubility, attributed to the hydrochloride salt form. This property enhances its suitability for formulation development, a critical factor in modern drug design. Scientists are exploring its role in creating novel therapeutics for conditions like diabetes and autoimmune diseases, aligning with the growing focus on precision medicine.

The synthesis of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride involves multi-step organic reactions, including cyclization and amine protection strategies. Its CAS No. 2770359-56-1 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers. The compound's molecular weight and purity are rigorously validated using advanced analytical techniques such as HPLC and NMR, ensuring reproducibility in experimental settings.

One of the trending topics in the scientific community is the search for small molecule inhibitors with high selectivity. The pyrazole scaffold in this compound offers a promising framework for such applications. For instance, its amine group can be further functionalized to enhance binding affinity to specific biological targets. This adaptability has led to its inclusion in high-throughput screening libraries, a common practice in early-stage drug discovery.

From an industrial perspective, the scalability of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride production is a key consideration. Manufacturers are optimizing synthetic routes to reduce costs and environmental impact, addressing the increasing demand for sustainable chemistry. The compound's storage conditions and shelf life are also critical parameters, often highlighted in technical datasheets provided by suppliers.

In the context of AI-driven drug discovery, this compound has been featured in computational studies predicting its interactions with proteins. Such in silico analyses accelerate the identification of potential therapeutic candidates, a hot topic in 2024. Researchers frequently search for terms like "pyrazole amine derivatives" and "CAS 2770359-56-1 applications," reflecting the compound's relevance in cutting-edge science.

Quality control is paramount when working with 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride. Regulatory guidelines require thorough characterization to ensure compliance with Good Manufacturing Practices (GMP). This includes testing for residual solvents and heavy metals, which are common concerns in pharmaceutical intermediates. The compound's spectral data (IR, MS) is often shared in peer-reviewed journals to support its authenticity.

Looking ahead, the potential of 5-cyclopentyl-1-methyl-1H-pyrazol-3-amine hydrochloride extends beyond traditional medicine. Its derivatives are being investigated for use in agrochemicals and material science, demonstrating the broad utility of heterocyclic compounds. As research progresses, this molecule is poised to play a pivotal role in addressing global health and technological challenges.